Recent advances in photochemical and electrochemical strategies for the synthesis of sulfonyl fluorides

Organic Chemistry Frontiers Pub Date: 2023-11-14 DOI: 10.1039/D3QO01610B

Abstract

Sulfonyl fluorides display unique reactivity in organic synthesis and have wide applications in drug discovery, chemical biology, and materials science. Against the backdrop of increasing demands for environmental friendliness and sustainability, photochemical and electrochemical strategies have recently emerged as alternative methods for synthesizing diverse sulfonyl fluorides. This review highlights the recent advancements in these strategies, emphasizing their novel features and proposed mechanisms. We expect this review to inspire additional novel approaches to access diverse sulfonyl fluorides.

Graphical abstract: Recent advances in photochemical and electrochemical strategies for the synthesis of sulfonyl fluorides
Recent advances in photochemical and electrochemical strategies for the synthesis of sulfonyl fluorides
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